Cas no 52904-19-5 ( )
structure
Product Name:
CAS No:52904-19-5
MF:C20H36O2
MW:308.498646736145
CID:937662
PubChem ID:329669
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 15-cyclopent-2-en-1-ylpentadecanoic acid
- 15-cyclopent-2-enyl-pentadecanoic acid
- 15-Cyclopent-2-enyl-pentadecansaeure
- AC1L758Y
- Chaulmoogrylessigsaeure
- HORMELIC ACID
- Hormelsaeure
- NSC313952
- DTXSID10317277
- NSC-313952
- Q54371453
- LMFA01140034
- 52904-19-5
- 15-(cyclopent-2-en-1-yl)pentadecanoic acid
-
-
- Inchi： 1S/C20H36O2/c21-20(22)18-12-10-8-6-4-2-1-3-5-7-9-11-15-19-16-13-14-17-19/h13,16,19H,1-12,14-15,17-18H2,(H,21,22)
- InChI Key： LKHZDPAUGRFBHR-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCCCCCCCC1C=CCC1)=O
Computed Properties
- Exact Mass: 308.27168
- Monoisotopic Mass: 308.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 6.49860
Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
52904-19-5 ( ) Related Products
- 21382-25-2(8-Methyl-6-nonenoic Acid)
- 61788-89-4(Fatty acids, C18-unsatd., dimers)
- 13668-61-6(2-(Cyclopent-2-en-1-yl)acetic Acid)
- 29106-32-9(Chaulmoogric Acid)
- 59320-77-3((6E)-8-Methyl-6-nonenoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent